Cas no 1403767-16-7 (propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate)

• Product Name: propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
• CAS No: 1403767-16-7
• MF: C₁₄H₂₄FNO₄
• MW: 289.343068122864
• MDL: MFCD23105826
• CID: 4594555
• PubChem ID: 72208294
• Update Time: 2025-06-08

propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylic acid isopropyl ester
• Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
• PB39188
• SB20193
• Propan-2-yl 1-(boc-aminomethyl)-3-fluorocyclobutane-1-carboxylate
• isopropyl 1-((tert-butoxycarbonylamino)methyl)-3-fluorocyclobutanecarboxylate
• Propan-2-yl 1-({[(t-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
• propan-2-yl 3-fluoro-1-[[(2-methylpropan-2-yl)ox
• MFCD23105826
• Cyclobutanecarboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-, 1-methylethyl ester
• CS-0057361
• 1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylicacidisopropylester
• SY322448
• P13448
• propan-2-yl 3-fluoro-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylate
• AS-79220
• DTXSID401110335
• 1403767-16-7
• propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate

• MDL： MFCD23105826
• Inchi： 1S/C14H24FNO4/c1-9(2)19-11(17)14(6-10(15)7-14)8-16-12(18)20-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,18)
• InChI Key： QEMDYXQBIIZSLS-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)OC(C)C)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 289.16893641 g/mol
• Monoisotopic Mass: 289.16893641 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599
• Molecular Weight: 289.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate

Research Briefing on Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate (CAS: 1403767-16-7)

Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate (CAS: 1403767-16-7) is a fluorinated cyclobutane derivative that has recently garnered attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features including a fluorinated cyclobutane ring and a tert-butoxycarbonyl (Boc)-protected amino group, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of protease inhibitors, kinase modulators, and other therapeutic agents targeting various diseases.

The synthesis of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate involves multi-step organic transformations, including cyclobutane ring formation, fluorination, and Boc-protection. Researchers have optimized these synthetic routes to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's stability under various conditions has also been investigated, revealing its suitability for further derivatization and incorporation into more complex drug candidates.

In recent preclinical studies, derivatives of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate have demonstrated promising biological activities. For instance, some analogs have exhibited potent inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its fluorinated cyclobutane core has been explored as a bioisostere for other cyclic structures, enhancing the metabolic stability and bioavailability of resulting drug candidates.

Despite these advancements, challenges remain in the scalable production and further pharmacological evaluation of this compound. Current research efforts are focused on addressing these issues, with particular emphasis on improving synthetic efficiency and exploring its mechanism of action in greater detail. The ongoing studies aim to unlock the full therapeutic potential of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate and its derivatives, paving the way for future clinical applications.

In conclusion, propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated bioactivities make it a valuable candidate for further investigation. As research progresses, this compound is expected to play a significant role in the development of next-generation therapeutics, particularly in areas where fluorinated cyclobutane derivatives offer distinct advantages.